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Compound of Interest

Compound Name: Brombuterol hydrochloride

Cat. No.: B587892 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the molecular formula and weight

of brombuterol hydrochloride, along with detailed experimental protocols for their verification.

The included methodologies and diagrams are intended to support research and development

activities in the pharmaceutical sciences.

Core Molecular Data
The fundamental physicochemical properties of brombuterol hydrochloride are summarized

below. This information serves as the baseline for experimental verification.

Parameter Value Source(s)

Molecular Formula C₁₂H₁₉Br₂ClN₂O [1][2][3]

Alternate Molecular Formula C₁₂H₁₈Br₂N₂O · HCl [4][5][6]

Molecular Weight 402.55 g/mol [1][3][5]

CAS Number 21912-49-2 [4][5]

IUPAC Name

1-(4-amino-3,5-

dibromophenyl)-2-(tert-

butylamino)ethanol

hydrochloride

[7][8]
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Experimental Protocols for Verification
The determination and confirmation of the molecular formula and weight of a pharmaceutical

compound such as brombuterol hydrochloride are critical for its identification, purity

assessment, and quality control.[7][9] The following are standard, detailed methodologies for

this purpose.

Mass Spectrometry for Molecular Weight Determination
Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-

charge ratio (m/z) of ionized molecules.[10] It is a primary method for determining the

molecular weight of a compound with high accuracy and sensitivity.[5][11]

Methodology:

Sample Preparation:

Accurately weigh a small amount of the brombuterol hydrochloride reference standard.

Dissolve the sample in a suitable solvent, such as methanol or acetonitrile, to a final

concentration appropriate for the instrument's sensitivity (typically in the µg/mL to ng/mL

range).

The sample solution should be clear and free of particulate matter.[9]

Instrumentation and Ionization:

An electrospray ionization (ESI) source is commonly used for small molecules like

brombuterol hydrochloride.[9][11] ESI is a soft ionization technique that minimizes

fragmentation and primarily produces intact molecular ions.

The mass analyzer can be a Time-of-Flight (TOF), Quadrupole Time-of-Flight (QTOF), or

Orbitrap, all capable of high-resolution mass measurements.[7][9]

Data Acquisition:

Introduce the sample solution into the mass spectrometer.
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Acquire the mass spectrum in positive ion mode, as the amino groups in brombuterol are

readily protonated.

The instrument will detect the mass-to-charge ratio of the ions. For brombuterol

(C₁₂H₁₈Br₂N₂O), the expected protonated molecule [M+H]⁺ would be observed.

Data Analysis:

The resulting mass spectrum will show a peak corresponding to the [M+H]⁺ ion of

brombuterol.

The molecular weight is calculated from the m/z value of this peak. Given that the charge

(z) is +1, the mass is equal to the m/z value minus the mass of a proton.

High-resolution mass spectrometry can provide a mass measurement with high accuracy

(typically <5 ppm), which can help confirm the elemental composition.[12]

Elemental Analysis for Molecular Formula Determination
Elemental analysis provides the percentage composition of elements (carbon, hydrogen,

nitrogen, etc.) in a compound. This data is used to determine the empirical formula, which, in

conjunction with the molecular weight from mass spectrometry, confirms the molecular formula.

[1][13]

Methodology:

Sample Preparation:

A small, accurately weighed amount of the dried brombuterol hydrochloride sample is

required.

The sample must be pure and homogenous to ensure accurate results.

Instrumentation (CHN Analyzer):

The analysis is typically performed using an automated CHN (Carbon, Hydrogen,

Nitrogen) elemental analyzer.
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The sample is combusted in a high-temperature furnace in the presence of oxygen.

This converts carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to

nitrogen gas (N₂).

Detection and Quantification:

The resulting gases are separated, and their quantities are measured by thermal

conductivity or infrared detectors.

The instrument's software calculates the percentage of each element in the original

sample.

Separate analyses are required for bromine and chlorine, often using techniques like ion

chromatography after combustion.

Data Analysis and Formula Calculation:

Convert the percentage of each element to moles by dividing by the element's atomic

weight.

Determine the simplest whole-number ratio of the moles of each element to establish the

empirical formula.[8]

Calculate the empirical formula weight.

Divide the molecular weight (obtained from mass spectrometry) by the empirical formula

weight. This should result in an integer.

Multiply the subscripts in the empirical formula by this integer to determine the molecular

formula.[14]

Visualizations
Experimental Workflow for Verification
The logical flow for the verification of the molecular formula and weight of brombuterol
hydrochloride is depicted below.
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Caption: Workflow for Molecular Formula and Weight Verification.

Signaling Pathway of Brombuterol
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Brombuterol is a β-adrenergic receptor agonist.[2][4] Upon binding to β-adrenergic receptors, it

initiates a signaling cascade, as illustrated below.

Cell Membrane

Intracellular

Brombuterol

β-Adrenergic Receptor

binds

Gs Protein

activates

Adenylyl Cyclase

activates

cAMP

converts

ATP

Protein Kinase A (PKA)

activates

Downstream Cellular Response
(e.g., smooth muscle relaxation)

phosphorylates targets leading to
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Caption: Canonical β-Adrenergic Receptor Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b587892#brombuterol-hydrochloride-
molecular-formula-and-weight-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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